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Compound of Interest

Compound Name: Estradiol 3-methyl ether

Cat. No.: B029278

Audience: Researchers, scientists, and drug development professionals.

Abstract

Estradiol 3-methyl ether (3-methoxyestradiol) is a synthetic estrogen derivative utilized in
various research applications, including cancer and cell biology studies.[1][2] It has been
shown to disrupt microtubule networks and inhibit cell proliferation.[1][2] Accurate and
consistent preparation of stock solutions is critical for obtaining reproducible experimental
results. This document provides a detailed protocol for the preparation, storage, and handling
of Estradiol 3-methyl ether stock solutions.

Compound Information

Estradiol 3-methyl ether is a white to off-white solid.[1] Key properties of the compound are
summarized in the table below.

Property Value References
Molecular Weight 286.41 g/mol (1121314115161 71
Molecular Formula C19H2602 [1][2][3][5][6]
CAS Number 1035-77-4 [11[2113][5][6]
Appearance White to off-white solid [1]
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Solubility Data

The solubility of Estradiol 3-methyl ether is critical for the preparation of concentrated stock
solutions. It is readily soluble in dimethyl sulfoxide (DMSO).

o Molar
Solvent Solubility . References
Concentration

DMSO 100 mg/mL 349.15 mM 2]

Note: For other organic solvents such as ethanol and dimethylformamide (DMF), solubility is
expected to be good, similar to its parent compound, 17p3-Estradiol.[8] However, it is
recommended to test solubility in small volumes before preparing a large stock.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Estradiol 3-methyl ether
in DMSO.

Materials and Reagents
» Estradiol 3-methyl ether powder (CAS 1035-77-4)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Analytical balance

Microcentrifuge tubes or amber glass vials, sterile

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions
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Estradiol 3-methyl ether is a bioactive compound. Handle with care in a well-ventilated area
or a chemical fume hood. Wear appropriate PPE to avoid direct contact and inhalation.

Step-by-Step Procedure

o Equilibrate Reagents: Allow the Estradiol 3-methyl ether powder and DMSO to equilibrate
to room temperature before use.

o Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of
Estradiol 3-methyl ether needed.

o Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol
) x 1000 (mg/qg)

o Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 286.41 g/mol x
1000 mg/g = 2.86 mg

o Weighing: Carefully weigh out 2.86 mg of Estradiol 3-methyl ether powder and place it into
a sterile microcentrifuge tube or vial.

o Dissolution:
o Add 1 mL of anhydrous DMSO to the tube containing the powder.

o Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a water bath (37°C) can be used to aid dissolution if necessary.

 Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 20 pL or 50 pL) in sterile microcentrifuge tubes.

e Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), date of preparation, and your initials.

Storage and Stability

Proper storage is essential to maintain the stability and activity of the stock solution.

» Stock Solution Storage: Store aliquots at -20°C or -80°C.[1][2]
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 Stability:
o At -20°C, the solution is stable for up to 1 month.[1][2]
o At -80°C, the solution is stable for up to 6 months.[1][2]

o Handling: Protect the stock solution from light. Avoid repeated freeze-thaw cycles as this can
degrade the compound.

Quality Control
 Visually inspect the stock solution before use. Ensure it is clear and free of any precipitation.
« If precipitation is observed, warm the vial to 37°C and vortex to redissolve.

 For critical applications, the concentration and purity of the stock solution can be verified
using analytical methods such as HPLC.

Application Example: Dilution to a Working
Concentration

To treat cells with a final concentration of 10 uM Estradiol 3-methyl ether in a cell culture
medium:

e Thaw one aliquot of the 10 mM stock solution at room temperature.

o Perform a serial dilution. For example, to make a 10 uM working solution from a 10 mM
stock, a 1:1000 dilution is required.

e Add 1 pL of the 10 mM stock solution to 999 L of cell culture medium. Mix well by gentle
pipetting.

» This diluted solution can then be added to your cell culture plates to achieve the final desired
concentration.

Diagrams
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Preparation

Start: Equilibrate
Reagents to RT

Calculate Mass for
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(e.g., 2.86 mg for 1 mL)

'

Weigh 2.86 mg
Estradiol 3-methyl ether

'

Add 1 mL DMSO
and Vortex to Dissolve

Storage

Aliquot into
Single-Use Tubes

'

Label Aliquots Clearly

'

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Estradiol 3-methyl ether stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl ether Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029278#preparing-estradiol-3-methyl-ether-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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